Cas no 1903225-76-2 (3-chloro-5-3-(pyridin-3-yloxy)azetidine-1-carbonylpyridin-2-ol)

• Product Name: 3-chloro-5-3-(pyridin-3-yloxy)azetidine-1-carbonylpyridin-2-ol
• CAS No: 1903225-76-2
• MF: C₁₄H₁₂ClN₃O₃
• MW: 305.716382026672
• CID: 6258103
• PubChem ID: 92066468
• Update Time: 2025-05-30

3-chloro-5-3-(pyridin-3-yloxy)azetidine-1-carbonylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-3-(pyridin-3-yloxy)azetidine-1-carbonylpyridin-2-ol
• AKOS025331795
• F6360-9481
• 3-chloro-5-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]pyridin-2-ol
• (5-chloro-6-hydroxypyridin-3-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• 1903225-76-2
• 3-chloro-5-(3-pyridin-3-yloxyazetidine-1-carbonyl)-1H-pyridin-2-one

• Inchi： 1S/C14H12ClN3O3/c15-12-4-9(5-17-13(12)19)14(20)18-7-11(8-18)21-10-2-1-3-16-6-10/h1-6,11H,7-8H2,(H,17,19)
• InChI Key： XIBDONSUHYDIAY-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C=1)C(N1CC(C1)OC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 305.0567189g/mol
• Monoisotopic Mass: 305.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.5Ų

Additional information on 3-chloro-5-3-(pyridin-3-yloxy)azetidine-1-carbonylpyridin-2-ol

Comprehensive Overview of 3-chloro-5-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]pyridin-2-ol (CAS No. 1903225-76-2)

The compound 3-chloro-5-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]pyridin-2-ol (CAS No. 1903225-76-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridin-3-yloxy moiety and an azetidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-chloro-5-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]pyridin-2-ol has surged due to their versatility in medicinal chemistry. The compound's chloropyridine and azetidine carbonyl groups are key functional elements that contribute to its reactivity and binding affinity. This has led to increased searches for "pyridine derivatives in drug design" and "azetidine-based pharmaceuticals," reflecting the growing interest in such molecules.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and applications in catalysis. The integration of 3-(pyridin-3-yloxy)azetidine into the structure enhances its potential as a ligand or intermediate in cross-coupling reactions, a topic highly relevant to modern organic synthesis. Additionally, its solubility and stability under various conditions are critical for researchers exploring its utility in aqueous or non-polar environments.

The compound's relevance extends to the field of bioconjugation, where its carbonyl group and hydroxyl functionality offer sites for selective modifications. This aligns with the rising trend of "targeted drug delivery systems" and "small molecule probes," which are hot topics in biomedical research. Its potential role in enzyme inhibition studies further underscores its importance, as enzymes remain a focal point for therapeutic development.

From a commercial perspective, CAS No. 1903225-76-2 is often sought after by suppliers specializing in high-purity research chemicals. The compound's structural complexity necessitates advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization—a detail frequently queried by procurement specialists. This underscores the need for reliable sourcing and stringent quality control in the supply chain.

Environmental and green chemistry considerations are also pertinent to discussions about this compound. Researchers are increasingly investigating its biodegradability and eco-friendly synthesis methods, reflecting broader industry shifts toward sustainable practices. Queries like "green synthesis of pyridine derivatives" highlight this trend, making it a valuable angle for scientific discourse.

In summary, 3-chloro-5-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]pyridin-2-ol represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, reactivity, and applications continue to drive research and commercial interest, positioning it as a noteworthy subject in contemporary chemistry.